An In-depth Technical Guide to 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic Acid and the N-Sulfenylphthalimide Core
An In-depth Technical Guide to 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic Acid and the N-Sulfenylphthalimide Core
Disclaimer: The chemical name "O-Phthalimide-C1-S-C1-acid" provided in the topic query does not conform to standard chemical nomenclature and corresponds to a chemically ambiguous and likely unstable structure. This guide focuses on a plausible and stable structural isomer, 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid , which belongs to the N-sulfenylphthalimide class of compounds. All data and methodologies presented herein pertain to this interpreted structure and its chemical class.
Introduction
N-Sulfenylphthalimides are a class of organosulfur compounds characterized by a phthalimide (B116566) group attached to a sulfur atom. These molecules serve as important reagents in organic synthesis, primarily as electrophilic thiolating agents and as protecting groups for thiols. The title compound, 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid, integrates the reactive N-S bond of the N-sulfenylphthalimide core with a carboxylic acid moiety, suggesting potential applications as a bifunctional linker in bioconjugation and drug development. This document provides a comprehensive overview of the chemical structure, properties, synthesis, and reactivity of this compound and its chemical class.
Chemical Structure and Properties
The core structure consists of a planar phthalimide ring system linked via its nitrogen atom to a sulfur atom, which in turn is connected to a carboxymethyl group (-CH₂COOH).
Chemical Structure:
Caption: Chemical structure of 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid.
Physicochemical Properties
| Property | Value (Estimated or from Analogs) | Notes and References |
| IUPAC Name | 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic acid | - |
| Molecular Formula | C₁₀H₇NO₄S | - |
| Molecular Weight | 237.23 g/mol | Computed value. |
| Appearance | Likely a white to pale yellow crystalline solid | Based on appearance of similar phthalimide derivatives. |
| Melting Point | Not available. (Analog N-Phenylthiophthalimide: 116-118 °C) | Melting point is highly dependent on the carboxylic acid group and crystal packing. |
| Solubility | Sparingly soluble in water; Soluble in DMSO, DMF, Acetone | Expected behavior based on the phthalimide and carboxylic acid moieties. |
| pKa | ~3-4 (for Carboxylic Acid) | Estimated based on the pKa of similar thioacetic acids. |
| LogP | 1.5 ± 0.5 | Estimated value; indicates moderate lipophilicity. |
Spectral Data
No specific spectral data has been published for the title compound. The expected characteristic signals are outlined below.
| Technique | Expected Chemical Shifts / Frequencies |
| ¹H NMR | ~10-12 ppm (s, 1H, -COOH), ~7.8-8.0 ppm (m, 4H, Ar-H of phthalimide), ~3.5-4.0 ppm (s, 2H, -S-CH₂-) |
| ¹³C NMR | ~170 ppm (-COOH), ~167 ppm (imide C=O), ~135 ppm (Ar-C), ~132 ppm (Ar-C), ~124 ppm (Ar-CH), ~35 ppm (-S-CH₂-) |
| FT-IR | ~3300-2500 cm⁻¹ (broad, O-H stretch of COOH), ~1775 cm⁻¹ & ~1710 cm⁻¹ (asymmetric and symmetric C=O stretch of imide), ~1700 cm⁻¹ (C=O stretch of COOH), ~720 cm⁻¹ (C-S stretch) |
Experimental Protocols
A detailed experimental protocol for the synthesis of 2-((1,3-dioxoisoindolin-2-yl)thio)acetic acid is not explicitly available. However, a reliable synthesis can be adapted from established methods for creating N-sulfenylphthalimides. The most logical route involves the reaction of a phthalimide-N-sulfenyl halide with thioglycolic acid.
Synthesis of Phthalimide-N-sulfenyl Chloride (Precursor)
This precursor is synthesized by the chlorinolysis of bis(phthalimido)disulfide.
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Materials: Bis(phthalimido)disulfide, Chloroform (dry), Chlorine gas.
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Procedure:
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A suspension of bis(phthalimido)disulfide (1 equivalent) is prepared in dry chloroform.
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The suspension is warmed to approximately 50°C with stirring.
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A stream of dry chlorine gas is bubbled through the suspension.
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The reaction is monitored by the dissolution of the solid starting material and the formation of a clear, yellow-orange solution.
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Once the reaction is complete, the solvent is removed under reduced pressure to yield phthalimide-N-sulfenyl chloride as a crystalline solid. This reagent is moisture-sensitive and should be used immediately.
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Synthesis of 2-((1,3-Dioxoisoindolin-2-yl)thio)acetic Acid
This procedure involves the nucleophilic substitution of the chloride on the sulfenyl precursor by the thiol group of thioglycolic acid.
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Materials: Phthalimide-N-sulfenyl chloride, Thioglycolic acid, Dichloromethane (DCM, dry), Triethylamine (or another non-nucleophilic base), Diethyl ether, Hydrochloric acid (1M).
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Procedure:
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Thioglycolic acid (1 equivalent) is dissolved in dry DCM and the solution is cooled to 0°C in an ice bath.
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Triethylamine (1 equivalent) is added dropwise to the solution to form the thiolate in situ.
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A solution of freshly prepared phthalimide-N-sulfenyl chloride (1 equivalent) in dry DCM is added dropwise to the cooled thiolate solution with vigorous stirring.
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The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. Progress is monitored by Thin Layer Chromatography (TLC).
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Upon completion, the mixture is washed with 1M HCl to remove excess base, followed by a wash with brine.
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The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.
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The crude product is purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the final product.
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Caption: Experimental workflow for the synthesis of the target compound.
Reactivity and Applications in Drug Development
The chemistry of N-sulfenylphthalimides is dominated by the electrophilicity of the sulfur atom, making the N-S bond susceptible to cleavage by nucleophiles.
Key Reactions
The primary reaction is the transfer of the sulfenyl group (-SR) to a nucleophile (Nu⁻), releasing the stable phthalimide anion as a leaving group.
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Reaction with Thiols: This is a thiol-disulfide exchange type reaction. It is particularly relevant in peptide chemistry where N-sulfenylphthalimides can be used as protecting groups for cysteine. The protection is readily cleaved by other thiols like dithiothreitol (B142953) (DTT) or β-mercaptoethanol.[1][2]
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Reaction with Amines and Carbanions: Soft nucleophiles such as amines and carbanions can also attack the electrophilic sulfur, leading to the formation of sulfenamides and thioethers, respectively.
Caption: General reactivity of the N-sulfenylphthalimide core with nucleophiles.
Applications in Drug Development
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Thiol Protecting Group: In solid-phase peptide synthesis, the cysteine thiol is highly reactive and requires protection. N-sulfenyl derivatives can serve as protecting groups that are stable to certain synthesis conditions (e.g., acidolysis with HF in Boc-strategy synthesis) but can be removed orthogonally with other thiols.[1][2] This allows for selective disulfide bond formation or site-specific conjugation.
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Bioconjugation: The electrophilic nature of the sulfur atom allows for site-specific modification of cysteine residues in proteins and peptides. A molecule like 2-((1,3-dioxoisoindolin-2-yl)thio)acetic acid could act as a heterobifunctional linker, first reacting with a protein's cysteine residue and then using its carboxylic acid handle for further conjugation to another molecule (e.g., a drug, a dye) via amide bond formation.
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Synthesis of Sulfur-Containing Heterocycles: N-sulfenylphthalimides are precursors in the synthesis of various sulfur-containing heterocycles, some of which are evaluated as potential therapeutic agents.
Conclusion
While specific experimental data for 2-((1,3-dioxoisoindolin-2-yl)thio)acetic acid is sparse, its chemical properties and reactivity can be reliably inferred from the well-established chemistry of the N-sulfenylphthalimide class. This class of compounds represents a valuable tool in organic synthesis, particularly for applications in peptide chemistry and bioconjugation. The title compound, with its dual functionality, is a promising candidate for use as a cleavable, thiol-reactive linker in the development of complex bioconjugates and targeted drug delivery systems. Further research into its specific properties and applications is warranted.
